Cas no 2104726-33-0 (1-(3-chloro-2-methoxyphenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(3-chloro-2-methoxyphenyl)-2-(methylamino)ethan-1-ol
• CAS No: 2104726-33-0
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 6234529
• PubChem ID: 165673511
• Update Time: 2025-06-15

1-(3-chloro-2-methoxyphenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-methoxyphenyl)-2-(methylamino)ethan-1-ol
• 2104726-33-0
• EN300-1982646

• Inchi： 1S/C10H14ClNO2/c1-12-6-9(13)7-4-3-5-8(11)10(7)14-2/h3-5,9,12-13H,6H2,1-2H3
• InChI Key： VGSFGWXQLSVBSB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)C(CNC)O

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.5Ų

Additional information on 1-(3-chloro-2-methoxyphenyl)-2-(methylamino)ethan-1-ol

Comprehensive Overview of 1-(3-Chloro-2-Methoxyphenyl)-2-(Methylamino)Ethan-1-Ol (CAS No. 2104726-33-0)

1-(3-Chloro-2-methoxyphenyl)-2-(methylamino)ethan-1-ol is a specialized organic compound with significant potential in pharmaceutical and chemical research. Its unique structural features, including the chloro and methoxy substituents on the phenyl ring, coupled with the methylamino ethanol moiety, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific biological pathways, particularly in the context of neurological and metabolic disorders.

The compound's CAS No. 2104726-33-0 serves as a critical identifier in global chemical databases, ensuring accurate referencing in scientific literature. Its molecular formula and weight, along with its solubility and stability profiles, are frequently searched topics among chemists and pharmacologists. Recent trends indicate growing curiosity about its synthesis methods, mechanism of action, and potential as a precursor for bioactive molecules. These queries align with the broader industry focus on sustainable and efficient synthetic routes.

In the context of current research hotspots, 1-(3-chloro-2-methoxyphenyl)-2-(methylamino)ethan-1-ol has been discussed in relation to structure-activity relationship (SAR) studies. Its structural analogs are often investigated for their affinity toward G-protein-coupled receptors (GPCRs), a key target class in modern drug design. This connection has spurred discussions in online forums and academic circles, with many users searching for "GPCR modulators derived from phenyl ethanolamine derivatives" or "role of chloro-methoxy groups in receptor binding."

From a technical perspective, the compound's chirality is another area of interest. The presence of a stereocenter in the molecule raises questions about enantioselective synthesis and optical purity, which are critical for pharmaceutical applications. Analytical techniques like HPLC and NMR are commonly employed to characterize this compound, and methodologies for its purification are frequently debated in research communities.

Environmental and regulatory considerations also shape the discourse around CAS No. 2104726-33-0. While the compound itself is not classified as hazardous, researchers often inquire about green chemistry alternatives for its production. This reflects the broader shift toward sustainable practices in chemical manufacturing. Searches related to "biodegradable derivatives of phenyl ethanolamines" or "catalytic methods for chloro-aromatic transformations" highlight this trend.

In conclusion, 1-(3-chloro-2-methoxyphenyl)-2-(methylamino)ethan-1-ol represents a versatile scaffold in medicinal chemistry. Its structural complexity and pharmacophoric features continue to inspire innovative research, addressing both fundamental scientific questions and practical applications in drug development. As interest grows in personalized medicine and targeted therapies, compounds like this will likely remain at the forefront of exploratory chemistry.